Cas no 941909-20-2 (4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine)

• Product Name: 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• CAS No: 941909-20-2
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5944188
• PubChem ID: 16845042
• Update Time: 2025-05-20

4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• 4-[4-(benzenesulfonyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• 4-methoxy-2-methyl-6-(4-(phenylsulfonyl)piperazin-1-yl)pyrimidine
• 941909-20-2
• F2443-0002
• AKOS024648478

• Inchi： 1S/C16H20N4O3S/c1-13-17-15(12-16(18-13)23-2)19-8-10-20(11-9-19)24(21,22)14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3
• InChI Key： LJHDWFKSCVPADQ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC)=CC(N2CCN(S(C3=CC=CC=C3)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84Ų

Additional information on 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

Introduction to 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 941909-20-2)

4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine, also known by its CAS number 941909-20-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a benzene sulfonyl group, and a pyrimidine core. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine can be represented as follows: C₁₈H₂₀N₄O₃S. The presence of the piperazine ring and the benzene sulfonyl group imparts specific pharmacological properties, making it a valuable candidate for various therapeutic applications. The methoxy and methyl groups further enhance its solubility and stability, which are crucial for drug development.

In recent years, extensive research has been conducted to explore the potential of 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine in the treatment of various diseases. One of the most promising areas of research is its potential as an antiviral agent. Studies have shown that this compound exhibits significant antiviral activity against several RNA and DNA viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

Beyond its antiviral properties, 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine have been extensively studied to optimize its use in drug development. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the realm of cancer research, 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is thought to involve the modulation of signaling pathways that regulate cell growth and survival.

The structural versatility of 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine also makes it an attractive scaffold for medicinal chemistry efforts aimed at developing new drugs with improved efficacy and reduced side effects. Researchers are actively exploring structural modifications to enhance its pharmacological properties and expand its therapeutic applications.

In conclusion, 4-4-(benzenesulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 941909-20-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.